3-(3-Iodomethyl-phenyl)-propionic acid methyl ester

• Molecular Formula: C11H13IO2
• Molecular Weight: 304.12 g/mol
• IUPAC Name: methyl 3-[3-(iodomethyl)phenyl]propanoate
• InChI: InChI=1S/C11H13IO2/c1-14-11(13)6-5-9-3-2-4-10(7-9)8-12/h2-4,7H,5-6,8H2,1H3
• InChI Key: IZLNNMOKRWMENT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC1=CC(=CC=C1)CI

Description

3-(3-Iodomethyl-phenyl)-propionic acid methyl ester is a useful research compound. Its molecular formula is C11H13IO2 and its molecular weight is 304.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of Ph3P (36 mg, 0.14 mmol), I2 (41 mg, 0.16 mmol) and imidazole (10.5 mg, 0.15 mmol) in 0.40 mL 1,2-dichloroethane was stirred for 15 min. and then a solution of 18 (20.5 mg, 0.11 mmol) in 0.1 mL 1,2-dichloroethane was added by cannula. The resulting mixture was stirred for 1 h and then was filtered through basic alumina, washing with ethyl acetate. The filtrate was evaporated and the residue was purified by flash chromatography on silica gel to give compound 19 (26 mg, 81%).